Cas no 289483-80-3 (4-Methyl-7-nitro-1H-indole)

• Product Name: 4-Methyl-7-nitro-1H-indole
• CAS No: 289483-80-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD07780760
• CID: 92668
• PubChem ID: 11535656
• Update Time: 2025-04-18

4-Methyl-7-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-7-nitro-1H-indole
• 1H-Indole,4-methyl-7-nitro
• 1H-Indole, 4-methyl-7-nitro-
• 1H-Indole,4-methyl-7-nitro-
• LXZHCIXJJSWNNT-UHFFFAOYSA-N
• ST2418481
• Z4556
• 483M803
• AS-31633
• DTXSID60468167
• SCHEMBL2768608
• AC-24838
• 289483-80-3
• CS-0144949
• FT-0708500
• AMY7373
• IODOACETICACIDN-HYDROXYSUCCINIMIDEESTER
• 4-Methyl-7-nitroindole
• SY034766
• A852306
• MFCD07780760
• AKOS006286628
• DB-068034

• MDL： MFCD07780760
• Inchi： 1S/C9H8N2O2/c1-6-2-3-8(11(12)13)9-7(6)4-5-10-9/h2-5,10H,1H3
• InChI Key： LXZHCIXJJSWNNT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C)C2C=CNC=21)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.6

Experimental Properties

• Density: 1.355
• Boiling Point: 384.382 °C at 760 mmHg
• Flash Point: 384.382 °C at 760 mmHg
• Refractive Index: 1.694
• PSA: 61.61000
• LogP: 2.90770